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Abstract

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid first isolated from the
plant Gelsemium elegans. As a member of the vobasine alkaloid family, it holds potential for
biological activity, likely in the realms of anticancer and anti-inflammatory applications,
characteristic of alkaloids from this plant genus. However, a comprehensive review of the
scientific literature reveals that since its discovery in 1989, N-Methoxyanhydrovobasinediol
has been the subject of very limited research. This guide summarizes the available information
on its history, chemical properties, and the general biological context of related compounds,
while also highlighting the significant gaps in our current knowledge regarding its specific
biological activities and mechanisms of action.

Introduction and History

N-Methoxyanhydrovobasinediol was first reported in a 1989 publication in the journal
Phytochemistry by Lin, L.Z., Cordell, G.A., Ni, C.Z., and Clardy, J.[1]. It was isolated from
Gelsemium elegans (Gardn. & Champ.) Benth., a plant belonging to the Apocynaceae family,
which is a rich source of diverse indole alkaloids.[2] This plant is known in traditional Chinese
medicine and has been investigated for its wide array of alkaloidal constituents with various
pharmacological effects.[3] Despite its discovery over three decades ago, N-
Methoxyanhydrovobasinediol has remained largely in the background of phytochemical and
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pharmacological research, with a notable absence of in-depth studies into its biological
potential.

Chemical Properties

The fundamental chemical properties of N-Methoxyanhydrovobasinediol are summarized in
the table below.

Property Value Reference
Chemical Formula C21H26N202 [2]
Molecular Weight 338.4 g/mol [2]

CAS Number 125180-42-9 [2]

Class Indole Alkaloid (Vobasine type)  [2]

Natural Source Gelsemium elegans [11[3]

Literature Review and Biological Activity

A thorough review of the scientific literature reveals a significant lack of specific biological
activity data for N-Methoxyanhydrovobasinediol. While commercial suppliers suggest
potential anti-inflammatory and anticancer activities, these claims are not substantiated by
published, peer-reviewed data.[2] The broader class of alkaloids from Gelsemium elegans has
been reported to possess analgesic, anti-inflammatory, and antitumor properties.[3]

Given the absence of specific data for N-Methoxyanhydrovobasinediol, a summary of the
activities of related vobasine alkaloids and extracts from Gelsemium elegans is provided for
context. It is important to note that these activities cannot be directly attributed to N-
Methoxyanhydrovobasinediol without specific experimental validation.

Anticancer Potential (General Context)

Various alkaloids isolated from Gelsemium elegans have been evaluated for their cytotoxic
activity against different cancer cell lines. For example, other alkaloids from this plant have
been tested against P388 murine leukemia, HL-60 human leukemia, A-549 human lung
adenocarcinoma, and BEL-7402 human hepatocellular carcinoma cell lines.[3] However, no
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specific ICso values for N-Methoxyanhydrovobasinediol have been reported in the reviewed
literature.

Anti-inflammatory Potential (General Context)

The crude alkaloidal fractions from Gelsemium elegans have demonstrated anti-inflammatory
effects in animal models.[3] The general mechanism of anti-inflammatory action for many
natural products involves the modulation of key signaling pathways such as the Nuclear Factor-
kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which regulate the
expression of pro-inflammatory mediators. However, no studies have specifically investigated
the effect of N-Methoxyanhydrovobasinediol on these pathways.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological evaluation of N-
Methoxyanhydrovobasinediol are scarce in the publicly available literature.

Isolation

The original 1989 paper by Lin et al. would contain the specific protocol for the isolation of N-
Methoxyanhydrovobasinediol. While the full text of this specific publication is not readily
available, a more recent study outlines a general and efficient method for the preparative
isolation and purification of alkaloids from Gelsemium elegans using high-speed counter-
current chromatography (HSCCC) combined with preparative high-performance liquid
chromatography (prep-HPLC).[4] This modern technique could be adapted for the targeted
isolation of N-Methoxyanhydrovobasinediol.

General Workflow for Alkaloid Isolation from Gelsemium elegans

Gelsemium elegans plant material }7)

Crude Alkaloid Extraction }7)
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Preparative HPLC }*}

High-Speed Counter-Current Chromatography (HSCCC) }*} N-Methoxyanhydrovobasinediol

Click to download full resolution via product page

Caption: General workflow for alkaloid isolation.

Synthesis
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To date, a total synthesis of N-Methoxyanhydrovobasinediol has not been reported in the
literature. The biosynthesis of related vobasine alkaloids originates from the amino acid
tryptophan.[5] The chemical synthesis of the vobasine skeleton is a complex process that has
been explored for other members of this family.[5][6][7]

Signaling Pathways (Hypothetical)

Due to the lack of specific studies on N-Methoxyanhydrovobasinediol, the following diagrams
represent hypothetical signaling pathways that are commonly modulated by anti-inflammatory
and anticancer natural products. These are provided for illustrative purposes and are based on
the general activities of related alkaloids, not on experimental evidence for N-
Methoxyanhydrovobasinediol itself.

Hypothetical Anti-inflammatory Signaling Pathway
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Caption: Hypothetical inhibition of the NF-kB pathway.
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Caption: Hypothetical inhibition of a cancer cell proliferation pathway.

Conclusion and Future Directions

N-Methoxyanhydrovobasinediol is an intriguing natural product whose potential has been
largely untapped since its discovery. The vobasine alkaloid scaffold is known to be a source of
potent bioactivities, suggesting that N-Methoxyanhydrovobasinediol could be a valuable lead
compound for drug discovery. However, the current body of literature is insufficient to draw any
firm conclusions about its therapeutic potential.

Future research should focus on the following areas:
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» Re-isolation and Characterization: Isolation of N-Methoxyanhydrovobasinediol from
Gelsemium elegans in sufficient quantities for comprehensive biological screening.

o Total Synthesis: Development of a synthetic route to enable the production of the molecule
and its analogs for structure-activity relationship studies.

» Biological Screening: Systematic evaluation of its cytotoxic effects against a panel of cancer
cell lines and its anti-inflammatory properties in relevant in vitro and in vivo models.

e Mechanism of Action Studies: If promising activity is identified, elucidation of the specific
molecular targets and signaling pathways modulated by N-Methoxyanhydrovobasinediol is
crucial.

Without further dedicated research, N-Methoxyanhydrovobasinediol will remain a chemical
curiosity rather than a potential therapeutic agent. This guide serves as a call to the scientific
community to revisit this overlooked natural product and explore its potential contributions to

medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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